N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethoxy)benzamide

• IUPAC Name: N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C15H11F3N4O4/c1-8-5-11(21-25-8)13-20-12(26-22-13)7-19-14(23)9-3-2-4-10(6-9)24-15(16,17)18/h2-6H,7H2,1H3,(H,19,23)
• InChI Key: OUXOSHSQLYPHPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=CC(=CC=C3)OC(F)(F)F
• Molecular Formula: C15H11F3N4O4
• Molecular Weight: 368.27 g/mol

Description

N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C15H11F3N4O4 and its molecular weight is 368.272. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research focusing on derivatives of the mentioned chemical structure has revealed promising anticancer activities. For instance, a study by Ravinaik et al. (2021) involved the design, synthesis, and evaluation of substituted benzamides, which showed moderate to excellent anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancers. These derivatives exhibited higher activity compared to the reference drug etoposide, indicating their potential as effective anticancer agents (B. Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Desai et al. (2016) synthesized and characterized thiazole-based 1,3,4-oxadiazoles heterocycles, including N-(4-methyl-5-(4-((substituted phenylamino) methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl) benzamides, and evaluated their antimicrobial and antifungal activities. These compounds exhibited significant antibacterial and antifungal activities, highlighting their potential as new pharmacologically active molecules (N. Desai et al., 2016).

Antioxidant Properties

Bondock et al. (2016) reported on the synthesis and evaluation of functionalized 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles for their antioxidant activities. Certain synthesized compounds demonstrated excellent antioxidant activity, offering protection against DNA damage induced by the Bleomycin iron complex. This suggests their applicability in preventing oxidative stress-related diseases (S. Bondock et al., 2016).

Antiplasmodial Activity

Hermann et al. (2021) explored the antiplasmodial activities of N-acylated furazan-3-amine derivatives against strains of Plasmodium falciparum. Benzamides, in particular, showed promising activity, with specific derivatives exhibiting significant antiplasmodial activity against chloroquine-sensitive and multiresistant strains. This work opens avenues for the development of new antimalarial drugs (Theresa Hermann et al., 2021).